Cas no 1042640-05-0 (1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid
• CAS No: 1042640-05-0
• MF: C₁₀H₁₈N₂O₄S
• MW: 262.325921535492
• MDL: MFCD11171650
• CID: 1074879
• PubChem ID: 25219593
• Update Time: 2025-10-28

1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid
• AG-A-16006
• AK-55568
• ALBB-006466
• CTK7I9569
• MolPort-006-020-012
• SBB048233
• STK503936
• 1-(pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid(SALTDATA: FREE)
• LS-02278
• DTXSID60649272
• 1-(pyrrolidine-1-sulfonyl)piperidine-3-carboxylic acid
• 1-pyrrolidin-1-ylsulfonylpiperidine-3-carboxylic acid
• EN300-1141549
• AKOS000265626
• 1042640-05-0
• AKOS016345434
• MFCD11171650

• MDL： MFCD11171650
• Inchi： 1S/C10H18N2O4S/c13-10(14)9-4-3-7-12(8-9)17(15,16)11-5-1-2-6-11/h9H,1-8H2,(H,13,14)
• InChI Key： LWOASKLVDJFMEW-UHFFFAOYSA-N
• SMILES： S(N1CCCC1)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 262.09872823g/mol
• Monoisotopic Mass: 262.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.3Ų

1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid

Research Brief on 1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid (CAS: 1042640-05-0)

1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid (CAS: 1042640-05-0) is a novel sulfonamide-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine-sulfonyl-piperidine scaffold, has shown promising potential in various therapeutic applications, particularly as a building block for drug discovery and as a modulator of biological targets. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a molecule of interest for further research and development.

The synthesis of 1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid involves a multi-step process that includes the sulfonylation of piperidine derivatives followed by functionalization with pyrrolidine. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry. Its stability and solubility profiles have been evaluated under physiological conditions, revealing favorable characteristics for drug-like molecules. These properties make it a suitable candidate for further optimization and incorporation into larger pharmacophores.

Recent pharmacological studies have investigated the biological activity of 1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid, with a focus on its potential as an enzyme inhibitor. Preliminary in vitro assays indicate that the compound exhibits moderate inhibitory activity against certain proteases and kinases, which are critical targets in oncology and inflammatory diseases. Molecular docking studies suggest that the sulfonamide moiety plays a key role in binding to the active sites of these enzymes, providing a basis for structure-activity relationship (SAR) optimization.

In addition to its standalone biological activity, 1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid has been utilized as a key intermediate in the synthesis of more complex molecules. Researchers have incorporated this scaffold into larger compounds designed to target G-protein-coupled receptors (GPCRs) and ion channels, demonstrating its versatility in medicinal chemistry. The compound's ability to serve as a bioisostere for carboxylic acid-containing pharmacophores has also been explored, highlighting its potential in drug design.

Despite these promising findings, challenges remain in the development of 1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid as a therapeutic agent. Issues such as metabolic stability, bioavailability, and selectivity need to be addressed through further structural modifications and in vivo studies. Current research efforts are focused on derivatizing the core structure to enhance its pharmacological profile while minimizing off-target effects. Collaborative initiatives between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 1-(Pyrrolidin-1-ylsulfonyl)piperidine-3-carboxylic acid (CAS: 1042640-05-0) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features and preliminary biological activities warrant continued investigation, particularly in the context of targeted therapies for complex diseases. Future studies should aim to elucidate its mechanism of action, optimize its drug-like properties, and explore its potential in combination therapies. This compound exemplifies the ongoing innovation in sulfonamide-based medicinal chemistry and its contributions to advancing therapeutic options.